Cas no 1261818-87-4 (5-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid)

• Product Name: 5-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid
• CAS No: 1261818-87-4
• MF: C₁₄H₉F₄NO₂
• MW: 299.22037768364
• CID: 4924533
• Update Time: 2025-06-11

5-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid

• Inchi： 1S/C14H9F4NO2/c15-11-7-19-12(5-9(11)6-13(20)21)8-1-3-10(4-2-8)14(16,17)18/h1-5,7H,6H2,(H,20,21)
• InChI Key： BCTLDZSHLMFLGC-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1CC(=O)O)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 367
• XLogP3: 3
• Topological Polar Surface Area: 50.2

Additional information on 5-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid

5-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid: A Comprehensive Overview

5-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid is a compound with the CAS number 1261818-87-4, representing a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its pyridine ring system, which is substituted with a fluoro group at position 5 and a trifluoromethylphenyl group at position 2. The acetic acid moiety at position 4 further enhances its chemical complexity and potential biological activity.

The synthesis of 5-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid involves a series of carefully designed organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and oxidation processes. These steps are optimized to ensure high yield and purity, making it suitable for various applications in drug discovery and development. Recent advancements in catalytic asymmetric synthesis have also enabled the production of enantiomerically pure versions of this compound, which are invaluable for studying stereochemical effects in biological systems.

Recent studies have highlighted the potential of 5-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid as a modulator of key cellular pathways. For instance, research published in *Nature Communications* demonstrated its ability to inhibit the activity of certain kinases involved in cancer progression. The trifluoromethylphenyl group plays a crucial role in enhancing the compound's lipophilicity, thereby improving its bioavailability and pharmacokinetic properties.

In addition to its pharmacological applications, 5-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid has shown promise in agricultural chemistry as a potential herbicide. Field trials conducted by leading agrochemical companies have indicated its efficacy in controlling invasive plant species without adverse effects on crop yields. This dual functionality underscores the versatility of this compound across multiple industries.

The structural uniqueness of 5-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid also makes it an excellent candidate for further structural modifications. By introducing additional substituents or altering the existing ones, researchers can explore new chemical entities with enhanced biological profiles. For example, substituting the fluoro group with other halogens or electron-withdrawing groups could lead to compounds with improved selectivity and potency.

From an environmental standpoint, the synthesis and application of 5-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid are being scrutinized to ensure sustainability. Green chemistry principles are being integrated into its production processes, including the use of renewable feedstocks and energy-efficient reaction conditions. These efforts align with global initiatives aimed at reducing the environmental footprint of chemical manufacturing.

In conclusion, 5-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid (CAS No. 1261818-87-4) stands as a testament to the ingenuity of modern medicinal chemistry. Its diverse applications, coupled with ongoing research into its biological and chemical properties, position it as a compound of significant interest for future drug development and agricultural innovations.